![molecular formula C12H20N2O2S B2422478 4-(1-aminoethyl)-N,N-diethylbenzenesulfonamide CAS No. 854035-97-5](/img/structure/B2422478.png)
4-(1-aminoethyl)-N,N-diethylbenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “4-(1-aminoethyl)-N,N-diethylbenzenesulfonamide” is a sulfonamide derivative. Sulfonamides are a group of compounds characterized by a sulfonamide functional group, which consists of a sulfur atom, two oxygen atoms, and a nitrogen atom. They are widely used in medicinal chemistry and have various biological activities .
Synthesis Analysis
While specific synthesis methods for “4-(1-aminoethyl)-N,N-diethylbenzenesulfonamide” were not found, the synthesis of similar compounds often involves reactions of amines with sulfonyl chlorides . The exact method would depend on the specific reactants and conditions.Chemical Reactions Analysis
The chemical reactions involving “4-(1-aminoethyl)-N,N-diethylbenzenesulfonamide” would depend on its specific chemical structure and the conditions under which the reactions are carried out .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include characteristics such as its melting point, boiling point, solubility in various solvents, and reactivity with other chemicals .Scientific Research Applications
Nanoparticle Delivery Systems
This compound has been used in the synthesis of nanoparticles for therapeutic applications . Specifically, it has been used in the creation of multifunctional lipid ECO (1-aminoethyl)iminobis[N-(oleicylcysteinyl-1-amino-ethyl)propionamide), a hybrid fourth-generation nano-globule and plasmid DNA (pDNA) with core shell dendrimers, for delivering gene into Retinal Pigment Epithelia (RPE) cells in vivo .
Flame Retardants
4-(1-aminoethyl)-N,N-diethylbenzenesulfonamide has been used in the synthesis of supramolecular flame retardants . Using triethylamine (TEA) as the acid-binding agent, PZS was synthesized by the substitution reaction between cyclotriphosphazene and 4,4′-sulfonyl diphenol. Then PZS first aggregated into nuclei based on hydrogen bonding and then attached to the surface of MCA .
Polyurethane Modification
This compound could potentially be used in the modification of polyurethanes . Ionic liquids, which can be synthesized from 4-(1-aminoethyl)-N,N-diethylbenzenesulfonamide, have been used to modify polyurethanes, enhancing their properties and expanding their applications in fields such as sensors, actuators, transistors, and antistatic films .
Mechanism of Action
Target of Action
The primary target of 4-(1-aminoethyl)-N,N-diethylbenzenesulfonamide is the Rho-associated protein kinase . This kinase plays a crucial role in various cellular processes, including cell proliferation, apoptosis, invasion, and metastasis .
Mode of Action
4-(1-aminoethyl)-N,N-diethylbenzenesulfonamide interacts with its targets by inhibiting the activity of Rho-associated protein kinase . This inhibition is achieved by binding to the catalytic site of the kinase, thereby preventing it from performing its normal function .
Biochemical Pathways
The inhibition of Rho-associated protein kinase by 4-(1-aminoethyl)-N,N-diethylbenzenesulfonamide affects several biochemical pathways. These include the regulation of the actin cytoskeleton, transcriptional regulation, vesicle trafficking, morphogenesis, neutrophil activation, phagocytosis, and activation of the NADPH oxidase, mitogenesis, apoptosis, and tumorigenesis .
Pharmacokinetics
It is known that the compound is a small molecule, which suggests that it may have good bioavailability .
Result of Action
The molecular and cellular effects of 4-(1-aminoethyl)-N,N-diethylbenzenesulfonamide’s action include the inhibition of calcium sensitization, which affects smooth muscle relaxation . At the cellular level, it has been shown to abolish stress fibers in certain cell types .
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-(1-aminoethyl)-N,N-diethylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H20N2O2S/c1-4-14(5-2)17(15,16)12-8-6-11(7-9-12)10(3)13/h6-10H,4-5,13H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FIYBJCPCCOIVNL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)S(=O)(=O)C1=CC=C(C=C1)C(C)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H20N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.